Cas no 893611-92-2 (Benzoic acid,3-nitro-2-(1-piperidinyl)-)
893611-92-2 structure
Product Name:Benzoic acid,3-nitro-2-(1-piperidinyl)-
CAS No:893611-92-2
MF:C12H14N2O4
MW:250.250563144684
MDL:MFCD08056171
CID:714552
PubChem ID:16740445
Update Time:2025-04-19
Benzoic acid,3-nitro-2-(1-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-nitro-2-(1-piperidinyl)-
- 3-nitro-2-piperidin-1-ylbenzoic acid
- 3-NITRO-2-PIPERIDIN-1-YL-BENZOIC ACID
- GL-0622
- 893611-92-2
- 3-Nitro-2-(piperidin-1-yl)benzoic acid
- AKOS005254242
- DTXSID20587505
- MFCD08056171
-
- MDL: MFCD08056171
- Inchi: 1S/C12H14N2O4/c15-12(16)9-5-4-6-10(14(17)18)11(9)13-7-2-1-3-8-13/h4-6H,1-3,7-8H2,(H,15,16)
- InChI Key: TWTRPCPEUQFCAA-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=C(C=1N1CCCCC1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 250.09500
- Monoisotopic Mass: 250.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 86.4Ų
Experimental Properties
- Density: 1.344
- Boiling Point: 428.8°C at 760 mmHg
- Flash Point: 213.1°C
- Refractive Index: 1.61
- PSA: 86.36000
- LogP: 2.87150
Benzoic acid,3-nitro-2-(1-piperidinyl)- Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzoic acid,3-nitro-2-(1-piperidinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB424613-1 g |
3-Nitro-2-(piperidin-1-yl)benzoic acid |
893611-92-2 | 1g |
€694.20 | 2023-06-16 | ||
| Matrix Scientific | 206323-1g |
3-Nitro-2-piperidin-1-yl-benzoic acid |
893611-92-2 | 1g |
$397.00 | 2023-09-10 | ||
| abcr | AB424613-1g |
3-Nitro-2-(piperidin-1-yl)benzoic acid; . |
893611-92-2 | 1g |
€694.20 | 2025-04-15 | ||
| A2B Chem LLC | AB85022-1g |
Benzoic acid,3-nitro-2-(1-piperidinyl)- |
893611-92-2 | 95+% | 1g |
$1190.00 | 2024-04-19 | |
| A2B Chem LLC | AB85022-2g |
Benzoic acid,3-nitro-2-(1-piperidinyl)- |
893611-92-2 | 95+% | 2g |
$1618.00 | 2024-04-19 | |
| A2B Chem LLC | AB85022-5g |
Benzoic acid,3-nitro-2-(1-piperidinyl)- |
893611-92-2 | 95+% | 5g |
$2293.00 | 2024-04-19 | |
| A2B Chem LLC | AB85022-10g |
Benzoic acid,3-nitro-2-(1-piperidinyl)- |
893611-92-2 | 95+% | 10g |
$2878.00 | 2024-04-19 | |
| A2B Chem LLC | AB85022-25g |
Benzoic acid,3-nitro-2-(1-piperidinyl)- |
893611-92-2 | 95+% | 25g |
$4250.00 | 2024-04-19 | |
| A2B Chem LLC | AB85022-50g |
Benzoic acid,3-nitro-2-(1-piperidinyl)- |
893611-92-2 | 95+% | 50g |
$6028.00 | 2024-04-19 | |
| A2B Chem LLC | AB85022-100g |
Benzoic acid,3-nitro-2-(1-piperidinyl)- |
893611-92-2 | 95+% | 100g |
$8593.00 | 2024-04-19 |
Benzoic acid,3-nitro-2-(1-piperidinyl)- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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